Cas no 951400-09-2 (2C-I-d6)

2C-I-d6 structure
2C-I-d6 structure
Product Name:2C-I-d6
CAS No:951400-09-2
MF:C10H15ClINO2
MW:349.626044511795
CID:1001454
PubChem ID:46781361
Update Time:2025-04-20

2C-I-d6 Chemical and Physical Properties

Names and Identifiers

    • 2C-I-d6
    • 2,5-(Dimethoxy-d6)-4-iodophenethylamine Hydrochloride
    • 2,4-DICHLORO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
    • 4-Iodo-2,5-di(methoxy-d3)benzeneethanamine Hydrochloride
    • 2C-I-D6.HCl, 1mg/ml in Methanol
    • 2C-I-D6.HCl, 0.1mg/ml in Methanol
    • 1216685-82-3
    • 2-[4-iodo-2,5-bis(trideuteriomethoxy)phenyl]ethanamine;hydrochloride
    • 951400-09-2
    • 2C-I-D6.HCl
    • Inchi: 1S/C10H14INO2.ClH/c1-13-9-6-8(11)10(14-2)5-7(9)3-4-12;/h5-6H,3-4,12H2,1-2H3;1H/i1D3,2D3;
    • InChI Key: OTUXWIRPEPMONF-TXHXQZCNSA-N
    • SMILES: IC1=CC(=C(C=C1OC([2H])([2H])[2H])CCN)OC([2H])([2H])[2H].Cl

Computed Properties

  • Exact Mass: 349.02100
  • Monoisotopic Mass: 349.02126g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Melting Point: 227-231°C
  • PSA: 44.48000
  • LogP: 3.31190
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